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Compound of Interest

Compound Name: 5-Bromo-2-ethoxyphenylboronic acid

Cat. No.: B1226876 Get Quote

Disclaimer: This document provides a comprehensive overview of the potential safety and hazard information for 5-
Bromo-2-ethoxyphenylboronic acid (CAS No. 352525-82-7). As of the date of this publication, a specific Safety Data

Sheet (SDS) for this compound is not readily available. The information herein is compiled and extrapolated from data

on structurally similar compounds, including positional isomers and other substituted phenylboronic acids. This guide

should be used for informational and precautionary purposes. It is imperative for all personnel handling this chemical to

conduct a thorough risk assessment and adhere to all established laboratory safety protocols.

Executive Summary
5-Bromo-2-ethoxyphenylboronic acid is a substituted phenylboronic acid utilized in scientific research and drug

development. While specific toxicological data for this compound is limited, analysis of structurally related chemicals

indicates that it should be handled as a substance that may cause skin irritation, serious eye irritation, and potential

respiratory irritation. This guide outlines the anticipated hazards, recommended safety precautions, and emergency

procedures to ensure the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification
Based on the hazard classifications of analogous compounds such as 4-Bromo-2-ethoxyphenylboronic acid and 5-

Bromo-2-fluoro-6-ethoxyphenylboronic acid, 5-Bromo-2-ethoxyphenylboronic acid is anticipated to be classified

under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows.[1][2]

GHS Hazard Classification (Probable)
Hazard Class Hazard Category GHS Code

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye Irritation 2A H319

Specific Target Organ Toxicity — Single

Exposure (Respiratory)
3 H335

GHS Label Elements (Probable)
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Element Description

Pictogram ngcontent-ng-c1205671314="" class="ng-star-inserted">

Signal Word Warning

Hazard Statements
H315: Causes skin irritation.[1] H319: Causes serious eye

irritation.[1][2] H335: May cause respiratory irritation.[1][2]

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2] P264: Wash skin

thoroughly after handling.[1][2] P271: Use only outdoors or in

a well-ventilated area.[1][2] P280: Wear protective gloves/

eye protection/ face protection.[1][2] Response: P302 +

P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

P304 + P340: IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][2] P305 + P351 + P338: IF

IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue

rinsing.[1][2] P312: Call a POISON CENTER or doctor if you

feel unwell.[1][2] P332 + P313: If skin irritation occurs: Get

medical advice/attention.[1][2] P337 + P313: If eye irritation

persists: Get medical advice/attention.[1][2] P362 + P364:

Take off contaminated clothing and wash it before reuse.[1]

Storage: P403 + P233: Store in a well-ventilated place. Keep

container tightly closed.[1][2] P405: Store locked up.[1][2]

Disposal: P501: Dispose of contents/container to an

approved waste disposal plant.[1][2]

Experimental Protocols for Hazard Assessment
While specific experimental data for 5-Bromo-2-ethoxyphenylboronic acid is not available, the following are

summaries of standard methodologies used to determine the GHS classifications listed above. These protocols are

based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Skin Irritation/Corrosion (Based on OECD Guideline 439)
Objective: To determine the potential of a substance to cause skin irritation.

Methodology: An in vitro reconstructed human epidermis (RhE) model is used. The test chemical is applied topically

to the tissue surface. After a defined exposure period, the chemical is removed by rinsing. The viability of the cells is

then measured, typically using a colorimetric assay (e.g., MTT assay). A reduction in cell viability below a certain

threshold indicates that the substance is an irritant.

Serious Eye Damage/Eye Irritation (Based on OECD Guideline 492)
Objective: To determine the potential of a substance to cause serious eye damage or irritation.
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Methodology: Similar to the skin irritation test, this in vitro method uses a reconstructed human cornea-like

epithelium (RhCE) model. The test substance is applied to the epithelial surface. After the exposure period, cell

viability is quantitatively measured. The level of cell viability is then compared to that of negative controls to predict

the eye hazard potential.

Specific Target Organ Toxicity - Single Exposure (Respiratory
Irritation)

Objective: To assess the potential for a substance to cause respiratory tract irritation upon a single exposure.

Methodology: Data for this endpoint is often derived from a combination of sources, including animal studies (e.g.,

OECD Guideline 403 for acute inhalation toxicity) and human experience. In animal studies, rodents are exposed to

the substance via inhalation, and clinical signs of respiratory irritation are observed. Histopathological examination of

the respiratory tract may also be performed.

Safe Handling and Storage
Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of this chemical to determine the appropriate PPE.
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Personal Protective Equipment (PPE) Protocol

Engineering Controls
(Fume Hood)

Eye/Face Protection
(Safety Goggles/Face Shield)

Mandatory

Hand Protection
(Chemical-Resistant Gloves)

Mandatory

Body Protection
(Lab Coat)

Mandatory

Respiratory Protection
(NIOSH-approved respirator if dust is generated)

As Needed

First Aid Response Flowchart

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep comfortable.

Seek medical attention if unwell.

Remove contaminated clothing.
Wash skin with soap and water.

Seek medical attention if irritation persists.

Rinse cautiously with water for several minutes.
Remove contact lenses.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.
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